(3-Pyridin-4-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]carbamate
• InChI: InChI=1S/C13H16N4O3/c1-13(2,3)19-12(18)15-8-10-16-11(17-20-10)9-4-6-14-7-5-9/h4-7H,8H2,1-3H3,(H,15,18)
• InChI Key: XUQIEQPZMKABSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC(=NO1)C2=CC=NC=C2
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

(3-Pyridin-4-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester, commonly referred to as ‘3-Pyr-Ox-Carb-T-But’, is a small molecule compound that has been studied extensively in recent years. It is a derivative of the oxadiazole family of compounds, and has been used in a variety of scientific research applications.

Scientific Research Applications

Medicinal Chemistry: Pharmacophore in Drug Design

The 1,2,4-oxadiazole ring is a recognized pharmacophore, commonly found in active pharmaceutical ingredients with diverse therapeutic applications. .

Hypertension Medication

Specific derivatives of 1,2,4-oxadiazole, such as azilsartan, have been applied in the medication for hypertension. .

Parkinson’s Disease Therapy

Opicapone, a compound featuring the 1,2,4-oxadiazole ring, has been approved as an adjunctive therapy for Parkinson’s disease. .

Antimicrobial Agents

1,2,4-oxadiazole derivatives have demonstrated potential as antimicrobials. .

Development of Energetic Materials

The unique structural properties of 1,2,4-oxadiazoles make them suitable for the development of energetic materials. .

Fluorescent Dyes and OLEDs

Derivatives of 1,2,4-oxadiazole have been utilized in the creation of fluorescent dyes and organic light-emitting diodes (OLEDs). .

Chemical Sensors

The sensitivity of 1,2,4-oxadiazole compounds to various environmental factors makes them excellent candidates for chemical sensors. .

Insecticides

The 1,2,4-oxadiazole ring is also found in certain insecticides. .

Each of these applications demonstrates the versatility of the 1,2,4-oxadiazole ring and, by extension, compounds like (3-Pyridin-4-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester . The compound’s potential in these areas makes it a valuable subject for further research and development in various scientific disciplines. .

Synthesis routes and methods

Procedure details

A solution of tert-butoxycarbonylaminoacetic acid (11.0 g, 5.71 mmol) and triethylamine (802 μl, 5.71 mmol) in toluene (30 ml) was cooled to 0° C. and isobutylchloroformate (740 μl, 5.71 mmol) introduced dropwise. The reaction mixture was stirred at 0° C. for 10 min and at rt for 30 min, whereupon N-hydroxyisonicotinamidine (652 mg, 4.76 mmol) and powdered 3 Å molecular sieves (4 g) were added. After heating under reflux for 12 h the reaction was cooled, filtered through celite and the solvent removed in vacuo. The residue was dissolved in EtOAc (200 ml) and washed with water (30 ml) and saturated aqueous NaHCO3 (30 ml), then dried (MgSO4). The solvent was removed and the residue purified by flash chromatography (IH-EtOAc, 2:3) to afford the title compound: RT=2.97 min; m/z (ES+)=277.1 [M+H]+.